molecular formula C12H17FO2S B8383733 (2,2-Diethoxyethyl)(2-fluorophenyl)sulfane

(2,2-Diethoxyethyl)(2-fluorophenyl)sulfane

Cat. No.: B8383733
M. Wt: 244.33 g/mol
InChI Key: BGDZRNSYIFVQGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,2-Diethoxyethyl)(2-fluorophenyl)sulfane is a useful research compound. Its molecular formula is C12H17FO2S and its molecular weight is 244.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17FO2S

Molecular Weight

244.33 g/mol

IUPAC Name

1-(2,2-diethoxyethylsulfanyl)-2-fluorobenzene

InChI

InChI=1S/C12H17FO2S/c1-3-14-12(15-4-2)9-16-11-8-6-5-7-10(11)13/h5-8,12H,3-4,9H2,1-2H3

InChI Key

BGDZRNSYIFVQGK-UHFFFAOYSA-N

Canonical SMILES

CCOC(CSC1=CC=CC=C1F)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-fluorothiophenol (1.00 g, 7.80 mmol), bromoacetaldehyde diethyl acetal (1.41 mL, 9.36 mmol), and Cs2CO3 (3.05 g, 9.36 mmol) in anhydrous DMF (20 mL) was stirred under N2 at room temperature overnight. The reaction mixture was filtered through a sintered funnel, and the filtrate was diluted with water (20 mL). The aqueous mixture was extracted with Et2O (3×100 mL), and the organic phase was dried over anhydrous MgSO4, filtered, and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using a mixture of EtOAc and hexane as eluent to give (2,2-diethoxyethyl)(2-fluorophenyl)sulfane (1.81 g, 95%) as a viscous liquid. 1H NMR (400 MHz, CDCl3): δ 7.46-7.41 (m, 1H), 7.24-7.18 (m, 1H), 7.09-7.02 (m, 1H), 4.64 (t, 1H, J=5.6 Hz), 3.69-3.61 (m, 2H), 3.56-3.49 (m, 2H), 3.10 (d, 2 H, J=5.6 Hz), 1.17 (t, 6H, J=7.2 Hz).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.41 mL
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
3.05 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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